The Biological Activity of 12-Dinonadecanoyl-rac-glycerol: An In-Depth Technical Review
The Biological Activity of 12-Dinonadecanoyl-rac-glycerol: An In-Depth Technical Review
For Researchers, Scientists, and Drug Development Professionals
Introduction:
12-Dinonadecanoyl-rac-glycerol is a diacylglycerol (DAG) molecule characterized by the presence of two nonadecanoic acid chains esterified to the sn-1 and sn-2 positions of a glycerol backbone. While diacylglycerols as a class are well-established as critical second messengers in a multitude of cellular signaling pathways, primarily through the activation of protein kinase C (PKC), specific information regarding the biological activity of 12-Dinonadecanoyl-rac-glycerol is not extensively documented in publicly available scientific literature. This guide aims to provide a comprehensive overview of its known attributes, inferred potential activities based on its structural characteristics, and the methodologies that would be pertinent to its study.
Chemical Structure and Properties
12-Dinonadecanoyl-rac-glycerol is composed of a glycerol molecule and two saturated fatty acids, nonadecanoic acid (C19:0).[1][2][3] The "rac" in its name indicates that it is a racemic mixture of the stereoisomers at the central carbon of the glycerol backbone.
| Property | Value | Reference |
| Molecular Formula | C41H80O5 | |
| Molecular Weight | 653.08 g/mol | |
| Structure | Diacylglycerol with two nonadecanoic acid chains | [1][2][3] |
Potential Biological Activity and Signaling Pathways
While direct experimental evidence for the biological activity of 12-Dinonadecanoyl-rac-glycerol is scarce, its structural similarity to other diacylglycerols suggests a potential role in cellular signaling. Diacylglycerols are key activators of the protein kinase C (PKC) family of enzymes. The canonical pathway involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) to generate inositol trisphosphate (IP3) and DAG. DAG remains in the cell membrane and recruits and activates PKC, which then phosphorylates a wide array of downstream protein targets, leading to diverse cellular responses such as proliferation, differentiation, apoptosis, and inflammation.
Given that 12-Dinonadecanoyl-rac-glycerol is a DAG, it is plausible that it could mimic the function of endogenous DAGs and directly activate PKC isoforms. The specific effects would likely depend on the cell type and the specific PKC isoforms expressed.
Hypothesized Signaling Pathway of 12-Dinonadecanoyl-rac-glycerol:
Caption: Hypothesized signaling pathway for 12-Dinonadecanoyl-rac-glycerol.
Experimental Protocols for Investigating Biological Activity
To elucidate the specific biological activities of 12-Dinonadecanoyl-rac-glycerol, a series of in vitro and in cell-based assays would be required.
1. Protein Kinase C (PKC) Activation Assay:
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Objective: To determine if 12-Dinonadecanoyl-rac-glycerol can directly activate PKC isoforms.
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Methodology:
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Utilize a commercially available PKC kinase activity assay kit.
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Purified, recombinant PKC isoforms are incubated with a specific peptide substrate and ATP.
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12-Dinonadecanoyl-rac-glycerol is added at varying concentrations to the reaction mixture.
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The phosphorylation of the substrate is measured, typically through the detection of a fluorescent or radioactive signal.
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A known PKC activator, such as phorbol 12-myristate 13-acetate (PMA), should be used as a positive control.
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Experimental Workflow for PKC Activation Assay:
Caption: Workflow for determining PKC activation by 12-Dinonadecanoyl-rac-glycerol.
2. Cell-Based Assays for Downstream Effects:
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Objective: To investigate the cellular consequences of treatment with 12-Dinonadecanoyl-rac-glycerol.
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Methodologies:
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Cell Proliferation Assay (e.g., MTT or BrdU assay): To assess the effect on cell growth.
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Apoptosis Assay (e.g., Annexin V/PI staining): To determine if the compound induces programmed cell death.
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Cytokine Release Assay (e.g., ELISA): To measure the modulation of inflammatory responses.
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Western Blot Analysis: To probe for the phosphorylation of specific PKC substrates (e.g., MARCKS) and downstream signaling proteins (e.g., ERK, Akt).
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Quantitative Data
As of the latest literature review, no specific quantitative data such as IC50 or EC50 values for the biological activity of 12-Dinonadecanoyl-rac-glycerol has been published. The table below is provided as a template for researchers to populate as data becomes available.
| Assay | Cell Line / System | Endpoint | EC50 / IC50 (µM) | Reference |
| PKCα Activation | Recombinant Human | Substrate Phosphorylation | - | |
| PKCβ Activation | Recombinant Human | Substrate Phosphorylation | - | |
| PKCγ Activation | Recombinant Human | Substrate Phosphorylation | - | |
| Cell Proliferation | e.g., HeLa | MTT Reduction | - | |
| Apoptosis Induction | e.g., Jurkat | Annexin V Positive Cells | - |
Conclusion
12-Dinonadecanoyl-rac-glycerol is a diacylglycerol whose specific biological functions have not yet been thoroughly investigated. Based on its chemical structure, it is a putative activator of the protein kinase C signaling pathway. Further research, employing the experimental protocols outlined in this guide, is necessary to elucidate its precise mechanism of action, identify its cellular targets, and quantify its biological effects. Such studies will be crucial in determining its potential for future applications in research and drug development.
